Cas no 2229626-00-8 (tert-butyl 3-2-(azetidin-2-yl)ethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-2-(azetidin-2-yl)ethylpiperidine-1-carboxylate
• CAS No: 2229626-00-8
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6035836
• PubChem ID: 165712022
• Update Time: 2025-05-19

tert-butyl 3-2-(azetidin-2-yl)ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(azetidin-2-yl)ethylpiperidine-1-carboxylate
• 2229626-00-8
• tert-butyl 3-[2-(azetidin-2-yl)ethyl]piperidine-1-carboxylate
• EN300-1894917

• Inchi： 1S/C15H28N2O2/c1-15(2,3)19-14(18)17-10-4-5-12(11-17)6-7-13-8-9-16-13/h12-13,16H,4-11H2,1-3H3
• InChI Key： KXBFELUOPHIFET-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)CCC1CCN1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-2-(azetidin-2-yl)ethylpiperidine-1-carboxylate

Professional Introduction to Tert-butyl 3-2-(Azetidin-2-yl)ethylpiperidine-1-carboxylate (CAS No. 2229626-00-8)

Tert-butyl 3-2-(azetidin-2-yl)ethylpiperidine-1-carboxylate, with the chemical identifier CAS No. 2229626-00-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its piperidine and azetidine moieties, contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

The< strong>tert-butyl group in the molecular structure provides steric hindrance, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This feature is particularly important in drug design, as it can modulate the pharmacokinetic properties of the molecule. The presence of the azetidine ring introduces a cyclic amine moiety, which is known to be a common structural element in bioactive compounds. Azetidine derivatives have been explored for their potential in various therapeutic applications, including antimicrobial and anti-inflammatory agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. These studies suggest that Tert-butyl 3-2-(azetidin-2-yl)ethylpiperidine-1-carboxylate may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for investigating its potential as a lead compound in the development of drugs targeting chronic inflammatory diseases.

In addition to its pharmacological potential, this compound has also been studied for its role in chemical synthesis. The piperidine ring serves as a versatile scaffold for further functionalization, allowing chemists to explore diverse chemical transformations. These synthetic studies have not only enhanced our understanding of the compound's reactivity but also provided insights into the development of novel synthetic methodologies.

The< strong>azetidin-2-yl substituent is another key feature that contributes to the compound's unique properties. Azetidine derivatives are known for their ability to interact with biological targets in a specific manner due to their rigid cyclic structure. This rigidity can enhance binding affinity and selectivity, which are critical factors in drug design. Researchers have been particularly interested in exploring azetidine-based compounds for their potential applications in oncology, where they may act as inhibitors of kinases and other enzymes involved in cancer cell proliferation.

Current research efforts are focused on optimizing the chemical structure of Tert-butyl 3-2-(azetidin-2-yl)ethylpiperidine-1-carboxylate to improve its pharmacological properties. This involves modifying various substituents on the molecule to enhance its bioavailability, reduce toxicity, and increase target specificity. High-throughput screening (HTS) techniques are being employed to rapidly evaluate large libraries of derivatives, identifying those with the most promising activity profiles.

The integration of machine learning and artificial intelligence (AI) tools has further accelerated the discovery process. These technologies enable researchers to predict the biological activity of compounds based on their structural features, significantly reducing the time and resources required for experimental validation. By leveraging these advanced computational methods, scientists are able to design more effective experiments and prioritize compounds for further investigation.

The< strong>piperidine moiety is another critical component that influences the compound's behavior. Piperidine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with various biological targets. The combination of piperidine and azetidine moieties in Tert-butyl 3-2-(azetidin-2-yl)ethylpiperidine-1-carboxylate creates a unique molecular architecture that may confer distinct advantages over existing therapeutic agents.

In conclusion, Tert-butyl 3-2-(azetidin-2-yl)ethylpiperidine-1-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. Ongoing studies aim to optimize its chemical structure and evaluate its efficacy in preclinical models, paving the way for future clinical applications.